Cas no 1383855-36-4 (1H-Indazole-6-carboxamide, 3-formyl-)

• Product Name: 1H-Indazole-6-carboxamide, 3-formyl-
• CAS No: 1383855-36-4
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 2123135
• Update Time: 2023-11-19

1H-Indazole-6-carboxamide, 3-formyl- Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1H-indazole-6-carboxamide
• 1H-Indazole-6-carboxamide, 3-formyl-
• RRXHGBUVEZTOLV-UHFFFAOYSA-N
• CID 86759727

• Inchi： 1S/C9H7N3O2/c10-9(14)5-1-2-6-7(3-5)11-12-8(6)4-13/h1-4H,(H2,10,14)(H,11,12)
• InChI Key： RRXHGBUVEZTOLV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=O)NN=C2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 88.8

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 559.7±30.0 °C(Predicted)
• pka: 10.79±0.40(Predicted)